Cas no 1302983-86-3 (4-({2-(1-methyl-1H-1,3-benzodiazol-2-yl)acetamidoimino}methyl)phenyl 3-nitrobenzoate)

• Product Name: 4-({2-(1-methyl-1H-1,3-benzodiazol-2-yl)acetamidoimino}methyl)phenyl 3-nitrobenzoate
• CAS No: 1302983-86-3
• MF: C₂₄H₁₉N₅O₅
• MW: 457.438164949417
• CID: 5158712
• PubChem ID: 55352665
• Update Time: 2023-11-24

4-({2-(1-methyl-1H-1,3-benzodiazol-2-yl)acetamidoimino}methyl)phenyl 3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• [4-[(E)-[[2-(1-methylbenzimidazol-2-yl)acetyl]hydrazinylidene]methyl]phenyl] 3-nitrobenzoate
• Z49913085
• 4-({[2-(1-methyl-1H-1,3-benzodiazol-2-yl)acetamido]imino}methyl)phenyl 3-nitrobenzoate
• 4-({2-(1-methyl-1H-1,3-benzodiazol-2-yl)acetamidoimino}methyl)phenyl 3-nitrobenzoate

• Inchi： 1S/C24H19N5O5/c1-28-21-8-3-2-7-20(21)26-22(28)14-23(30)27-25-15-16-9-11-19(12-10-16)34-24(31)17-5-4-6-18(13-17)29(32)33/h2-13,15H,14H2,1H3,(H,27,30)/b25-15+
• InChI Key： KPYAABJWXURPAJ-MFKUBSTISA-N
• SMILES： O=C(CC1=NC2C=CC=CC=2N1C)N/N=C/C1C=CC(=CC=1)OC(C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 763
• XLogP3: 3.6
• Topological Polar Surface Area: 131

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones